Cas no 132896-18-5 (5-(Trifluoromethyl)benzobthiophene)

5-(Trifluoromethyl)benzothiophene is a fluorinated heterocyclic compound featuring a benzothiophene core substituted with a trifluoromethyl group at the 5-position. This structural motif imparts enhanced electron-withdrawing properties and chemical stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group improves lipophilicity and metabolic resistance, which is advantageous in drug design. Its rigid aromatic framework also facilitates applications in material science, particularly in the development of organic semiconductors and liquid crystals. The compound’s high purity and well-defined reactivity profile ensure consistent performance in cross-coupling reactions and other functionalization processes.

5-(Trifluoromethyl)benzobthiophene structure

132896-18-5 structure

Product Name:5-(Trifluoromethyl)benzobthiophene

CAS No:132896-18-5

MF:C₉H₅F₃S

MW:202.196211576462

MDL:MFCD02913601

CID:841976

PubChem ID:11745699

Update Time:2025-05-20

5-(Trifluoromethyl)benzobthiophene Chemical and Physical Properties

Names and Identifiers

- 5-(Trifluoromethyl)benzo[b]thiophene
- 5-(trifluoromethyl)-1-benzothiophene
- 5-Trifluoromethylbenzo[b]thiophene
- 5-Trifluoromethyl-benzo[b]thiophene
- 5-trifluoromethylbenzo<b>thiophene
- RW3622
- 5-(trifluoromethyl)benzothiophene
- MFCD02913601
- DTXSID40471710
- F19777
- J-517954
- Z1269139797
- 132896-18-5
- Benzo[b]thiophene, 5-(trifluoromethyl)-
- SY343262
- EN300-6489617
- AKOS016002105
- SCHEMBL826881
- 5-(Trifluoromethyl)benzobthiophene
- MDL： MFCD02913601
- Inchi： 1S/C9H5F3S/c10-9(11,12)7-1-2-8-6(5-7)3-4-13-8/h1-5H
- InChI Key： VXLMZARIOJWWCJ-UHFFFAOYSA-N
- SMILES： S1C=CC2C=C(C(F)(F)F)C=CC1=2

Computed Properties

Exact Mass: 202.00600
Monoisotopic Mass: 202.00640582g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 28.2Å²

Experimental Properties

PSA: 28.24000
LogP: 3.92010

5-(Trifluoromethyl)benzobthiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM152679-1g	5-(Trifluoromethyl)benzo[b]thiophene	132896-18-5	95%	1g	$729	2021-06-09
Matrix Scientific	093704-250mg	5-(Trifluoromethyl)benzo[b]thiophene, 95+%	132896-18-5	95+%	250mg	$756.00	2023-09-05
Matrix Scientific	093704-1g	5-(Trifluoromethyl)benzo[b]thiophene, 95+%	132896-18-5	95+%	1g	$1647.00	2023-09-05
Chemenu	CM152679-1g	5-(Trifluoromethyl)benzo[b]thiophene	132896-18-5	95%	1g	$634	2024-08-02
TRC	T071190-50mg	5-(Trifluoromethyl)benzo[b]thiophene	132896-18-5		50mg	$ 510.00	2022-06-03
TRC	T071190-100mg	5-(Trifluoromethyl)benzo[b]thiophene	132896-18-5		100mg	$ 850.00	2022-06-03
Alichem	A169005449-1g	5-(Trifluoromethyl)benzo[b]thiophene	132896-18-5	95%	1g	665.68 USD	2021-06-01
eNovation Chemicals LLC	D649415-1g	5-Trifluoromethylbenzo[b]thiophene	132896-18-5	>96%	1g	$795	2024-08-03
Enamine	EN300-6489617-0.05g	5-(trifluoromethyl)-1-benzothiophene	132896-18-5	95.0%	0.05g	$112.0	2025-03-21
Enamine	EN300-6489617-0.1g	5-(trifluoromethyl)-1-benzothiophene	132896-18-5	95.0%	0.1g	$168.0	2025-03-21

5-(Trifluoromethyl)benzobthiophene Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 5-(Trifluoromethyl)benzobthiophene

Recent Advances in the Study of 5-(Trifluoromethyl)benzobthiophene (CAS: 132896-18-5) in Chemical Biology and Pharmaceutical Research

5-(Trifluoromethyl)benzobthiophene (CAS: 132896-18-5) is a fluorinated heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. The trifluoromethyl group enhances the compound's metabolic stability, lipophilicity, and bioavailability, making it a valuable scaffold in drug discovery. Recent studies have explored its utility in the development of novel inhibitors, probes, and bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the key areas of research involving 5-(Trifluoromethyl)benzobthiophene is its role as a building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into small-molecule inhibitors targeting protein kinases involved in cancer progression. The study highlighted the compound's ability to improve binding affinity and selectivity, leading to enhanced therapeutic efficacy. Additionally, the trifluoromethyl group was found to play a critical role in modulating the pharmacokinetic properties of the resulting drug candidates.

In the field of chemical biology, 5-(Trifluoromethyl)benzobthiophene has been utilized as a fluorescent probe for imaging applications. A recent report in ACS Chemical Biology described its use in tracking cellular processes, such as protein-protein interactions and enzyme activity, with high specificity. The probe's fluorescence properties were attributed to the electron-withdrawing effect of the trifluoromethyl group, which stabilizes the excited state and reduces photobleaching. This advancement opens new avenues for real-time monitoring of biological systems.

Another notable application of 5-(Trifluoromethyl)benzobthiophene is in the development of antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel compounds exhibiting potent activity against drug-resistant bacterial strains. The researchers attributed the enhanced antimicrobial effects to the compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes. These findings underscore its potential as a lead structure for combating antibiotic resistance.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 5-(Trifluoromethyl)benzobthiophene derivatives. Recent efforts have focused on developing greener and more efficient synthetic routes, as highlighted in a 2023 review in Organic Process Research & Development. The review emphasized the importance of catalytic methods and sustainable solvents to reduce environmental impact while maintaining high yields and purity.

In conclusion, 5-(Trifluoromethyl)benzobthiophene (CAS: 132896-18-5) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, imaging, and antimicrobial development, with ongoing studies aimed at addressing synthesis challenges and expanding its therapeutic potential. Future research is expected to further elucidate its mechanisms of action and explore novel derivatives for diverse biomedical applications.